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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A
Cat. No.: B15594318
Get Quote
\ J

CAS Number: 239800-99-8

This technical guide provides a comprehensive overview of 13-Deacetyltaxachitriene A, a
diterpenoid natural product isolated from the branches of Taxus sumatrana. This document is
intended for researchers, scientists, and drug development professionals interested in the
chemical properties, potential biological activities, and experimental considerations of this
compound.

Chemical and Physical Properties

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, a class of
compounds renowned for its prominent member, the anticancer drug Paclitaxel (Taxol). The
fundamental properties of 13-Deacetyltaxachitriene A are summarized in the table below.
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Property Value Source
CAS Number 239800-99-8 [1]
Molecular Formula C30H42012

Molecular Weight 594.65 g/mol

Physical Description Powder

Source Branches of Taxus sumatrana [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Biological Activity

While specific biological activities for 13-Deacetyltaxachitriene A are not extensively
documented in publicly available literature, related taxane diterpenoids isolated from Taxus
sumatrana have demonstrated significant cytotoxic effects against various cancer cell lines.[2]
[3] The taxane skeleton is a well-established pharmacophore known to interact with
microtubules, leading to cell cycle arrest and apoptosis. It is plausible that 13-
Deacetyltaxachitriene A may exhibit similar cytotoxic or other biological activities. Further
research is required to elucidate its specific mechanism of action and potential therapeutic
applications.

Other diterpenoids have been investigated for their anti-inflammatory properties, often involving
the modulation of signaling pathways such as NF-kB and MAPK, and the expression of
inflammatory mediators like TNF-a, IL-13, and IL-6.[4][5][6] The potential for 13-
Deacetyltaxachitriene A to act on these or similar pathways remains an open area for
investigation.

Experimental Protocols

Detailed experimental protocols for the specific analysis of 13-Deacetyltaxachitriene A are not
readily available. However, general methodologies for the isolation, purification, and
characterization of taxane diterpenoids from Taxus species can be adapted.
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Isolation and Purification

A general procedure for the extraction and separation of taxanes from Taxus plant material can

be followed, which typically involves:

o Extraction: The dried and powdered plant material (branches of Taxus sumatrana) is
extracted with a suitable organic solvent, such as methanol or a mixture of ethanol and

water.

e Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to
separate compounds based on their polarity. A common sequence involves partitioning
between water and a series of organic solvents of increasing polarity.

o Chromatography: The resulting fractions are further purified using chromatographic
techniques. This may include:

o Normal-Phase Chromatography: Using silica gel as the stationary phase to separate
compounds based on polarity.[7]

o Reverse-Phase Chromatography: Often employed for final purification steps to isolate
individual taxanes.[7]

o High-Performance Liquid Chromatography (HPLC): For analytical and preparative-scale
purification to obtain the pure compound.

The following diagram illustrates a generalized workflow for the isolation and purification of
taxane diterpenoids.

Chromatographic Separation 13-Deacetyltaxachitriene A

Solvent Partitioning Fractions of Varying Polarity (Normal & Reverse Phase)

Taxus sumatrana Extraction
(Branches)

(e.g., Methanol)

Click to download full resolution via product page

A generalized workflow for the isolation of 13-Deacetyltaxachitriene A.

Structural Elucidation
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The structure of novel taxane diterpenoids is typically determined using a combination of
spectroscopic techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,

HMBC) NMR experiments are crucial for establishing the carbon skeleton and the
connectivity of protons and carbons.[8]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular formula.

Signaling Pathway Analysis

Should 13-Deacetyltaxachitriene A demonstrate biological activity, investigating its impact on

cellular signaling pathways would be a critical next step. Based on the activities of other natural

products, a hypothetical workflow for investigating anti-inflammatory effects is presented below.

Inflammatory Stimulus (e.g., LPS)

13-Deacetyltaxachitriene A

Immune Cells (e.g., Macrophages)

Downstream Analysis

Measure Pro-inflammatory Cytokines Western Blot for Signaling Proteins
(TNF-a, IL-6, IL-1B) (p-NF-kB, p-MAPK)

Click to download full resolution via product page

A potential workflow for investigating anti-inflammatory signaling pathways.

This diagram outlines a common experimental approach where immune cells are stimulated
with an inflammatory agent in the presence or absence of the test compound. Subsequent
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analysis of inflammatory markers and key signaling proteins can reveal the compound's
mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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